1-(Pyridin-2-ylmethyl)piperazine dioxalate
Description
1-(Pyridin-2-ylmethyl)piperazine dioxalate, also known as PDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. PDP is a derivative of piperazine, which is a heterocyclic organic compound that has a wide range of biological activities. PDP is a white crystalline powder that is soluble in water and has a molecular weight of 316.3 g/mol.
Scientific Research Applications
Synthesis and Receptor Binding
Synthesis and Potential as Dopamine Receptor Ligand : A compound related to 1-(Pyridin-2-ylmethyl)piperazine dioxalate, 2-[4-(4-Fluorobenzyl) piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine, was synthesized and identified as a potential dopamine D4 receptor ligand through in vitro receptor binding assays, showing affinity constants of 1.2, 3,900, and 1,890 nmol/L for D4, D2, and D3 receptors, respectively (Yang Fang-wei, 2013).
Docking Studies of Pyridine-Piperazine-Indazole Compounds : The synthesis of 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole was reported, and docking studies indicated its significance in medicinal chemistry, suggesting potential biological activity due to its structural features (V. Balaraju, S. Kalyani, E. Laxminarayana, 2019).
Chemical Synthesis and Evaluation
Synthesis and Anticancer Activity : Piperazine derivatives, including those related to 1-(Pyridin-2-ylmethyl)piperazine, were synthesized and evaluated for anticancer activity. The study highlighted the potential of these compounds in medicinal chemistry, particularly in the context of cancer treatment (Sandeep Kumar, Nikhil Kumar, P. Roy, S. Sondhi, 2013).
Antitumor Activity of Bis-Indole Derivatives : Research on compounds formed by two indole systems separated by a heterocycle, such as pyridine or piperazine, revealed significant antitumor activity, demonstrating the therapeutic potential of these molecular frameworks in oncology (A. Andreani, S. Burnelli, M. Granaiola, et al., 2008).
Novel Syntheses and Biological Applications
- Novel Synthesis of Pyrroloquinoxalines : A study reported the synthesis of pyrroloquinoxalines with potential as central dopamine antagonists, indicating a new avenue for the development of antipsychotic agents. The compounds synthesized included a derivative with a 1-(Pyridin-2-ylmethyl)piperazine moiety, highlighting the versatility of this chemical scaffold in drug development (J. Guillon, M. Boulouard, V. Lisowski, et al., 2000).
properties
IUPAC Name |
oxalic acid;1-(pyridin-2-ylmethyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3.2C2H2O4/c1-2-4-12-10(3-1)9-13-7-5-11-6-8-13;2*3-1(4)2(5)6/h1-4,11H,5-9H2;2*(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXNZVMGCMJIMLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC=CC=N2.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyridin-2-ylmethyl)piperazine dioxalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6,8-Dichloro-2-phenylimidazo[1,2-a]pyridine](/img/structure/B2441019.png)
![N-(4-bromo-2-fluorophenyl)-2-(2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2441020.png)
![2-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]butanoic acid](/img/structure/B2441024.png)
![N-(2-bromophenyl)-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide](/img/structure/B2441025.png)
![4-[4-(Phenylsulfanyl)phenyl]-2-pyrimidinylamine](/img/structure/B2441026.png)
![N-[2-(1-Methylpyrazol-4-yl)oxan-4-yl]prop-2-enamide](/img/structure/B2441030.png)
![2-(2,4-dimethyl-8-phenyl-6H-thiazolo[3,4-a]pyrimidin-6-ylidene)-1H-indene-1,3(2H)-dione](/img/structure/B2441037.png)
![N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-butoxybenzamide](/img/structure/B2441038.png)
